Cas no 110346-68-4 (Hexanoic acid, 3,3,5,5-tetramethyl-6-nitro-, methyl ester)
110346-68-4 structure
Product Name:Hexanoic acid, 3,3,5,5-tetramethyl-6-nitro-, methyl ester
CAS No:110346-68-4
MF:C11H21NO4
MW:231.28874373436
CID:1193332
Update Time:2024-08-05
Hexanoic acid, 3,3,5,5-tetramethyl-6-nitro-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Hexanoic acid, 3,3,5,5-tetramethyl-6-nitro-, methyl ester
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- Inchi: 1S/C11H21NO4/c1-10(2,6-9(13)16-5)7-11(3,4)8-12(14)15/h6-8H2,1-5H3
- InChI Key: LBZJAHFVYRKFQK-UHFFFAOYSA-N
- SMILES: C(OC)(=O)CC(C)(C)CC(C)(C)C[N+]([O-])=O
Computed Properties
- Exact Mass: 231.14713
Experimental Properties
- Density: 1.021±0.06 g/cm3(Predicted)
- Boiling Point: 288.6±23.0 °C(Predicted)
- PSA: 69.44
- pka: 8.84±0.50(Predicted)
Hexanoic acid, 3,3,5,5-tetramethyl-6-nitro-, methyl ester Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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